Cas no 136656-07-0 (Timosaponin BII)

Timosaponin BII structure

Product name:Timosaponin BII

CAS No:136656-07-0

MF:C₄₅H₇₆O₁₉

MW:921.073556900024

MDL:MFCD30179489

CID:64440

PubChem ID:44191234

Timosaponin BII Chemical and Physical Properties

Names and Identifiers

- Timosaponin B II
- Timosaponin BⅡ
- TimosaponinB-Ⅱ
- N1929
- Timosaponinb-II
- Prototimosaponin A III
- Timosaponin Bii
- (2R,3R,4S,5S,6R)-2-[(2S)-4-[(1R,2S,4S,7S,8R,9S,12S,13S,16S,18R)-16-[(2R,3R,4S,5R,6R)-4,5-Dihydroxy-6
- Officinalisinin I
- Melongoside N
- MEGxp0_001327
- BCP12438
- Timosaponin BII pound>>Prototimosaponin AIII
- DTXSID80704897
- AC-8054
- Timosaponin-BII
- PUBCHEM_53486384
- 136656-07-0
- AKOS025402320
- Officinalisnin I
- Timosaponin B2
- CCG-270574
- (2R,3R,4S,5S,6R)-2-[(2S)-4-[(1R,2S,4S,7S,8R,9S,12S,13S,16S,18R)-16-[(2R,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-6-hydroxy-7,9,13-trimethyl-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosan-6-yl]-2-methylbutoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- Q-100140
- CHEBI:184112
- CHEMBL454275
- HMS3887C11
- Prototimosaponin AIII
- AKOS037514868
- s9273
- (2R,3R,4S,5S,6R)-2-((2S)-4-((1R,2S,4S,7S,8R,9S,12S,13S,16S,18R)-16-((2R,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-2-yl)oxy-6-hydroxy-7,9,13-trimethyl-5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icosan-6-yl)-2-methylbutoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
- Timosaponin BII
- MDL： MFCD30179489
- Inchi： 1S/C45H76O19/c1-19(18-58-40-37(55)34(52)31(49)27(15-46)60-40)7-12-45(57)20(2)30-26(64-45)14-25-23-6-5-21-13-22(8-10-43(21,3)24(23)9-11-44(25,30)4)59-42-39(36(54)33(51)29(17-48)62-42)63-41-38(56)35(53)32(50)28(16-47)61-41/h19-42,46-57H,5-18H2,1-4H3
- InChI Key： SORUXVRKWOHYEO-UHFFFAOYSA-N
- SMILES： O1C(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])(C([H])(C([H])([H])[H])C2([H])C1([H])C([H])([H])C1([H])C3([H])C([H])([H])C([H])([H])C4([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C4(C([H])([H])[H])C3([H])C([H])([H])C([H])([H])C12C([H])([H])[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H]

Computed Properties

Exact Mass: 920.49808g/mol
Surface Charge: 0
XLogP3: 0.7
Hydrogen Bond Donor Count: 12
Hydrogen Bond Acceptor Count: 19
Rotatable Bond Count: 13
Monoisotopic Mass: 920.49808g/mol
Monoisotopic Mass: 920.49808g/mol
Topological Polar Surface Area: 307Å²
Heavy Atom Count: 64
Complexity: 1560
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 26
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 921.1

Experimental Properties

Color/Form: Powder
Density: 1.43
Melting Point: 187-189°C
Boiling Point: 1033.645°C at 760 mmHg
Flash Point: 573℃
Refractive Index: 1.627
PSA: 307.37000
LogP: -1.77920

Timosaponin BII Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Timosaponin BII Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM140428-100mg	Timosaponin BII	136656-07-0	97%	100mg	$649	2022-06-13
TRC	T444700-1mg	Timosaponin B II	136656-07-0		1mg	$75.00	2023-05-17
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T3394-25 mg	Timosaponin BII	136656-07-0	99.63%	25mg	￥2581.00	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP1396-100mg	Timosaponin BII	136656-07-0	98%	100mg	$120	2023-09-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T3394-5 mg	Timosaponin BII	136656-07-0	99.63%	5mg	￥759.00	2022-04-26
Chemenu	CM140428-100mg	Timosaponin BII	136656-07-0	97%	100mg	$649	2021-08-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL83272-10MG	Timosaponin BII	136656-07-0		10mg	¥5051.31	2023-09-09
S e l l e c k ZHONG GUO	S9273-1mg	Timosaponin BII	136656-07-0	99.64%	1mg	¥1204.85	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0338-20mg	Timosaponin BII	136656-07-0	HPLC≥98%	20mg	￥580元	2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T51970-20mg	Timosaponin BII	136656-07-0		20mg	¥948.0	2021-09-07